Ethyl 2-[(5-chloro-2-nitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(5-chloro-2-nitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C19H14ClN3O5S/c1-2-28-18(25)16-15(11-6-4-3-5-7-11)21-19(29-16)22-17(24)13-10-12(20)8-9-14(13)23(26)27/h3-10H,2H2,1H3,(H,21,22,24)
• InChI Key: JIWZPVBKYMEVTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=C(C=CC(=C2)Cl)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C19H14ClN3O5S
• Molecular Weight: 431.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The nitro group is a strong electron-withdrawing group, which would affect the electron distribution in the molecule. The thiazole ring is a heterocyclic ring containing both sulfur and nitrogen atoms, which would also have unique electronic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its functional groups. For example, the presence of the polar nitro group and the potentially polar carbonyl group in the ester could make this compound somewhat soluble in polar solvents. The aromatic ring systems could contribute to its UV/Vis absorption properties.

Scientific Research Applications

Ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate and Related Compounds

Research has highlighted the molecular structure and interaction properties of compounds related to Ethyl 2-[(5-chloro-2-nitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate. For instance, the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate was determined, showcasing how molecules in this compound associate via hydrogen-bonded dimers consisting of N—H⋯N interactions, further involving N—H⋯O interactions to one of the carboxylate O atoms (Lynch & Mcclenaghan, 2004).

Synthetic Pathways and Derivatives

Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives

The synthesis of various derivatives has been a subject of interest, as in the creation of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing the versatility and the potential for creating a range of compounds for different scientific applications (Mohamed, 2021).

Biological and Chemical Properties

Molluscicidal Properties of Thiazolo[5,4-d]pyrimidines

Studies have explored the biological activities of related thiazole derivatives. For instance, certain thiazolo[5,4-d]pyrimidines have been investigated for their molluscicidal properties, which could be pivotal in controlling schistosomiasis by targeting its intermediate host, B. alexandrina snails (El-bayouki & Basyouni, 1988).

Safety and Hazards

Without specific data, it’s hard to say for sure, but we can make some educated guesses based on the functional groups present. The nitro group can be explosive under certain conditions, and many nitro compounds are toxic. The compound is likely to be harmful if ingested or inhaled, and could cause skin and eye irritation.